![molecular formula C7H7NO2 B6237873 3-(1,2-oxazol-3-yl)cyclobutan-1-one CAS No. 1187594-99-5](/img/no-structure.png)
3-(1,2-oxazol-3-yl)cyclobutan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(1,2-oxazol-3-yl)cyclobutan-1-one, often referred to as cyclobutanone, is a cyclic organic compound with a unique structure and properties. It is a highly reactive compound, and is often used in chemical synthesis and as a starting material for the production of various pharmaceuticals and other compounds. Cyclobutanone has a wide range of applications in the chemical and pharmaceutical industries, and is used in the synthesis of a variety of compounds.
Scientific Research Applications
Cyclobutanone has a wide range of applications in the scientific research field. It is used as a starting material for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other compounds. It is also used in the synthesis of polymers, and in the synthesis of a variety of other compounds. Additionally, cyclobutanone is used in the synthesis of a variety of organometallic compounds, and is a useful intermediate in the synthesis of a variety of pharmaceuticals and other compounds.
Mechanism of Action
The mechanism of action of cyclobutanone is not fully understood. It is believed to act as a Lewis acid, and is thought to interact with the nucleophilic carbon atom of an aldehyde or ketone, resulting in the formation of a cyclobutanone. Additionally, cyclobutanone is thought to be able to interact with other molecules, resulting in the formation of other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of cyclobutanone are not fully understood. It is believed to be non-toxic, and has not been shown to have any adverse effects in humans. Additionally, cyclobutanone has not been shown to have any mutagenic or carcinogenic effects.
Advantages and Limitations for Lab Experiments
Cyclobutanone has several advantages for use in laboratory experiments. It is a highly reactive compound, and is often used in chemical synthesis. Additionally, it is a useful intermediate in the synthesis of a variety of compounds, and is often used in the synthesis of polymers.
However, cyclobutanone also has several limitations for use in laboratory experiments. It is a highly reactive compound, and can easily react with other compounds, resulting in the formation of unwanted byproducts. Additionally, it is a highly volatile compound, and can easily evaporate, resulting in the loss of the desired product.
Future Directions
The future of cyclobutanone is promising, with a wide range of potential applications. It is a highly reactive compound, and can be used in the synthesis of a variety of compounds. Additionally, it is a useful intermediate in the synthesis of a variety of pharmaceuticals and other compounds. It is also a useful starting material for the synthesis of polymers, and is used in the synthesis of a variety of organometallic compounds. Additionally, cyclobutanone has potential applications in the field of biochemistry, as it is believed to be able to interact with other molecules, resulting in the formation of new compounds. Finally, cyclobutanone has potential applications in the field of medical research, as it is believed to be non-toxic and has not been shown to have any adverse effects in humans.
Synthesis Methods
Cyclobutanone can be synthesized through a variety of methods, including the use of organometallic reagents, the Wittig reaction, and the use of cyclobutene oxide as a starting material. The most common synthesis route is the Wittig reaction, which involves the reaction of an aldehyde or ketone with a phosphonium salt in the presence of a base. This reaction produces a cyclobutanone in high yield and purity. Other methods, such as the use of organometallic reagents and the use of cyclobutene oxide as a starting material, are also available, but are generally less efficient and yield lower purity products.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1,2-oxazol-3-yl)cyclobutan-1-one involves the synthesis of the oxazole ring followed by the formation of the cyclobutanone ring.", "Starting Materials": [ "2-bromoacetophenone", "glyoxal", "ethyl acetoacetate", "sodium ethoxide", "cyclobutanone" ], "Reaction": [ "Step 1: Synthesis of 2-(1,2-oxazol-3-yl)acetophenone by reacting 2-bromoacetophenone with glyoxal in the presence of sodium ethoxide.", "Step 2: Synthesis of 3-(1,2-oxazol-3-yl)cyclobutan-1-one by reacting 2-(1,2-oxazol-3-yl)acetophenone with ethyl acetoacetate in the presence of sodium ethoxide and cyclobutanone as a solvent." ] } | |
CAS RN |
1187594-99-5 |
Molecular Formula |
C7H7NO2 |
Molecular Weight |
137.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.